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Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,3-Dimethylbenzoic Acid

Introduction
2,3-Dimethylbenzoic acid, also known as hemellitic acid, is an aromatic carboxylic acid with

the chemical formula (CH₃)₂C₆H₃CO₂H.[1] As a substituted benzoic acid derivative, its physical

properties, particularly its melting and boiling points, are of significant interest in various fields

of chemical research and development, including organic synthesis and drug discovery. This

technical guide provides a comprehensive overview of the melting and boiling points of 2,3-
Dimethylbenzoic acid, detailed experimental protocols for their determination, and logical

diagrams illustrating the underlying principles.

Physicochemical Data
The melting and boiling points of 2,3-Dimethylbenzoic acid are critical parameters for its

identification, purification, and handling. The experimentally determined and estimated values

are summarized in the table below.

Property Value Notes

Melting Point 144-146 °C Literature value.[1][2][3]

Boiling Point 271.51 °C Estimated value.[2][3][4]
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Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

melting and boiling points of a solid organic compound such as 2,3-Dimethylbenzoic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically lowers and broadens the melting point range. A common laboratory

method for determining the melting point is the capillary tube method using a melting point

apparatus.

Protocol:

Sample Preparation: A small amount of dry 2,3-Dimethylbenzoic acid is finely crushed into

a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

achieving a sample height of 2-3 mm.[5]

Apparatus Setup: The loaded capillary tube is placed into the heating block of a melting point

apparatus (such as a Mel-Temp or Thiele tube).[5][6] The thermometer must be positioned to

accurately measure the temperature of the heating block and the sample.

Rapid Determination (Optional): A preliminary, rapid heating run (5-10 °C per minute) can be

performed to quickly determine an approximate melting point range.[5]

Accurate Determination: The apparatus is allowed to cool to at least 20 °C below the

approximate melting point. A fresh sample is used, and the temperature is increased slowly,

at a rate of approximately 2 °C per minute.[5]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.[5]
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Purity Assessment: A narrow melting point range (typically less than 2 °C) is indicative of a

pure compound.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. Since 2,3-Dimethylbenzoic acid is

a solid at room temperature, its boiling point is determined at elevated temperatures. The

Thiele tube method is suitable for small-scale determination.

Protocol:

Sample Preparation: Approximately 0.5 mL of molten 2,3-Dimethylbenzoic acid or a

solution in a high-boiling solvent is placed into a small test tube (Durham tube).

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end down.[7]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. This assembly is then placed in a

Thiele tube containing a high-boiling point liquid like mineral oil.[7]

Heating: The side arm of the Thiele tube is gently and continuously heated. This design

allows for even heat distribution by convection currents in the oil.[7]

Observation: As the temperature rises, air trapped in the capillary tube will escape. When the

boiling point is reached, a continuous stream of bubbles will emerge from the capillary tube.

Data Recording: Heating is stopped, and the liquid is allowed to cool. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube. This is the point where

the external pressure equals the vapor pressure of the substance.

Visualizations
The following diagrams illustrate the workflows for determining the physicochemical properties

and the logical relationship of purity to melting point.
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Sample Preparation

Measurement

Data Recording

Start: Obtain 2,3-Dimethylbenzoic Acid Sample

Crush Sample to Fine Powder

Load Powder into Capillary Tube (2-3 mm)

Place Capillary in Melting Point Apparatus

Heat Slowly (~2°C/min)

Observe for Melting

Record T1 at First Liquid Drop

Record T2 at Last Crystal Melt

Melting Range = T1 - T2

end_node

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation

Apparatus Setup

Measurement

Start: Place Sample in Durham Tube

Insert Inverted Capillary Tube

Attach Tube to Thermometer

Place Assembly in Thiele Tube with Oil

Gently Heat Thiele Tube Side Arm

Observe Continuous Stream of Bubbles

Stop Heating and Allow to Cool

Observe Liquid Entering Capillary

End: Boiling Point Recorded

Record Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Compound State Melting Point Characteristics

Pure 2,3-Dimethylbenzoic Acid
Sharp & Defined Melting Point

(e.g., 144-146°C)
 exhibits

Impure 2,3-Dimethylbenzoic Acid Depressed & Broad Melting Range
(e.g., <144°C over several degrees)

 exhibits

Click to download full resolution via product page

Caption: Effect of Impurities on Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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